Cas no 1784802-72-7 (1-2-(4-chlorophenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(4-chlorophenyl)ethylcyclopropan-1-ol
• CAS No: 1784802-72-7
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5843477
• PubChem ID: 84667295
• Update Time: 2025-06-26

1-2-(4-chlorophenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-chlorophenyl)ethylcyclopropan-1-ol
• 1-[2-(4-chlorophenyl)ethyl]cyclopropan-1-ol
• EN300-1986863
• 1784802-72-7

• Inchi： 1S/C11H13ClO/c12-10-3-1-9(2-4-10)5-6-11(13)7-8-11/h1-4,13H,5-8H2
• InChI Key： MBXMKOQAEWBPER-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC1(CC1)O

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(4-chlorophenyl)ethylcyclopropan-1-ol

1-2-(4-Chlorophenyl)Ethylcyclopropan-1-Ol: A Comprehensive Overview

1-2-(4-Chlorophenyl)Ethylcyclopropan-1-Ol, also known by its CAS number 1784802-72-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a chlorophenyl group and an alcohol functional group. The molecule's structure contributes to its interesting chemical properties and potential applications in drug design and materials science.

The synthesis of 1-2-(4-Chlorophenyl)Ethylcyclopropan-1-Ol involves a series of carefully designed reactions, including nucleophilic substitutions, cyclopropanation, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclopropane ring, which is a key structural feature of this molecule.

One of the most promising applications of 1-2-(4-Chlorophenyl)Ethylcyclopropan-1-Ol lies in its potential as a building block for drug development. The compound's cyclopropane ring provides a rigid framework that can be modified to create bioactive molecules with specific pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit moderate to high activity against certain enzymes involved in neurological disorders, such as acetylcholinesterase and butyrylcholinesterase.

In addition to its pharmacological applications, 1-2-(4-Chlorophenyl)Ethylcyclopropan-1-Ol has also been investigated for its role in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

The environmental impact of 1-2-(4-Chlorophenyl)Ethylcyclopropan-1-Ol has also been a topic of interest. Studies have examined the biodegradation pathways of this compound under various environmental conditions, with findings suggesting that it can be effectively metabolized by certain microbial communities. This information is crucial for assessing the compound's safety profile and ensuring its responsible use in industrial applications.

In conclusion, 1-2-(4-Chlorophenyl)Ethylcyclopropan-1-Ol, CAS number 1784802-72-7, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.